![molecular formula C13H14N2O3 B4748000 2-(4-ethoxyphenyl)-N-3-isoxazolylacetamide](/img/structure/B4748000.png)
2-(4-ethoxyphenyl)-N-3-isoxazolylacetamide
Overview
Description
2-(4-ethoxyphenyl)-N-3-isoxazolylacetamide, also known as EIAA, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EIAA is a synthetic compound that belongs to the isoxazole class of compounds. The compound has been found to possess a wide range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.
Mechanism of Action
The exact mechanism of action of 2-(4-ethoxyphenyl)-N-3-isoxazolylacetamide is not fully understood. However, studies have suggested that the compound may act by inhibiting the production of inflammatory cytokines and prostaglandins. Additionally, 2-(4-ethoxyphenyl)-N-3-isoxazolylacetamide may act by modulating the activity of ion channels that are involved in the transmission of pain signals.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-ethoxyphenyl)-N-3-isoxazolylacetamide has a wide range of biochemical and physiological effects. The compound has been found to reduce the production of inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. Additionally, 2-(4-ethoxyphenyl)-N-3-isoxazolylacetamide has been found to reduce the production of prostaglandins, which are involved in the inflammatory response. The compound has also been found to modulate the activity of ion channels that are involved in the transmission of pain signals.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(4-ethoxyphenyl)-N-3-isoxazolylacetamide in lab experiments is its wide range of biological activities. The compound has been found to possess anti-inflammatory, analgesic, and anticonvulsant properties, which make it a potential candidate for the treatment of a variety of diseases. Additionally, 2-(4-ethoxyphenyl)-N-3-isoxazolylacetamide is a synthetic compound, which means that it can be easily synthesized in large quantities.
One of the limitations of using 2-(4-ethoxyphenyl)-N-3-isoxazolylacetamide in lab experiments is its potential toxicity. Studies have shown that the compound may have toxic effects on the liver and kidneys at high doses. Additionally, the exact mechanism of action of 2-(4-ethoxyphenyl)-N-3-isoxazolylacetamide is not fully understood, which makes it difficult to predict its potential side effects.
Future Directions
There are several future directions for research on 2-(4-ethoxyphenyl)-N-3-isoxazolylacetamide. One potential direction is to further investigate the compound's anti-inflammatory properties and its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis. Another potential direction is to investigate the compound's analgesic properties and its potential use in the treatment of pain. Additionally, further research is needed to better understand the compound's mechanism of action and its potential side effects.
Scientific Research Applications
2-(4-ethoxyphenyl)-N-3-isoxazolylacetamide has been extensively studied for its potential therapeutic applications. The compound has been found to possess anti-inflammatory properties, which make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, 2-(4-ethoxyphenyl)-N-3-isoxazolylacetamide has been found to possess analgesic properties, which make it a potential candidate for the treatment of pain. The compound has also been found to possess anticonvulsant properties, which make it a potential candidate for the treatment of seizures.
properties
IUPAC Name |
2-(4-ethoxyphenyl)-N-(1,2-oxazol-3-yl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O3/c1-2-17-11-5-3-10(4-6-11)9-13(16)14-12-7-8-18-15-12/h3-8H,2,9H2,1H3,(H,14,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZJXPPKOXSWPLV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CC(=O)NC2=NOC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-ethoxyphenyl)-N-(1,2-oxazol-3-yl)acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.